Cas no 1805303-69-8 (Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805303-69-8
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4847060
• Update Time: 2025-05-25

Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H10BrF2NO2/c1-2-16-8(15)5-6-3-4-7(10(12)13)14-9(6)11/h3-4,10H,2,5H2,1H3
• InChI Key： HEBCLLYEQVEVNH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C(F)F)N=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate

Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805303-69-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805303-69-8) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its role in the development of novel therapeutic agents. The presence of both bromine and difluoromethyl substituents makes it a valuable building block for constructing complex molecular architectures, particularly in the synthesis of small-molecule drugs targeting various biological pathways.

The< strong>ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate molecule exhibits a pyridine core, which is a fundamental scaffold in medicinal chemistry. Pyridine derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 2-position and a difluoromethyl group at the 6-position enhances the reactivity and functionalization potential of this compound, making it an attractive candidate for further derivatization.

In recent years, there has been a surge in research focused on developing inhibitors of enzymes and receptors involved in cancer progression. The< strong>2-bromo-6-(difluoromethyl)pyridine-3-acetate moiety has been incorporated into various drug candidates that exhibit promising preclinical activity. For instance, studies have demonstrated its utility in generating pyridine-based kinase inhibitors, which are critical in targeting aberrant signaling pathways that drive tumor growth. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, making it a preferred substitution pattern in drug design.

The< strong>difluoromethyl group is a well-documented pharmacophore that enhances the bioactivity of small molecules. Its incorporation into pharmaceuticals often leads to improved pharmacokinetic profiles, including increased lipophilicity and reduced susceptibility to metabolic degradation. This feature has been leveraged in the development of next-generation antiviral and anticancer agents. Additionally, the bromine atom serves as a handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the construction of diverse heterocyclic libraries.

Recent advancements in computational chemistry have further highlighted the importance of< strong>Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate as a key intermediate. Molecular modeling studies have identified its potential as a scaffold for designing ligands that interact with specific protein targets. These studies have provided insights into optimizing the compound's structure to enhance binding affinity and selectivity. Furthermore, high-throughput screening (HTS) campaigns have utilized this compound as a starting point for identifying novel lead compounds with therapeutic potential.

The< strong>CAS No. 1805303-69-8 designation ensures precise identification and traceability of this chemical entity throughout its synthetic applications. Researchers often rely on such standardized identifiers to ensure consistency and reproducibility in their experiments. The compound's purity and quality are critical factors that influence the success of downstream pharmaceutical applications, underscoring the importance of sourcing high-grade< strong>Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate from reputable suppliers.

In conclusion, Ethyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms, the demand for this intermediate is expected to grow, driving further innovation in drug discovery and development.